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Compound of Interest

Compound Name: 11-Dehydro thromboxane B3

Cat. No.: B10767922 Get Quote

This document provides comprehensive safety and logistical information for the proper disposal

of 11-Dehydro thromboxane B3, a critical urinary metabolite of Thromboxane A3. Adherence

to these procedural guidelines is essential for ensuring laboratory safety and regulatory

compliance. This guide is intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Safety Summary
11-Dehydro thromboxane B3, particularly when in solution with solvents like methyl acetate,

presents several hazards that must be managed during handling and disposal. All personnel

must be familiar with the information provided in the Safety Data Sheet (SDS) before working

with this compound.
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Hazard Classification Description Precautionary Statements

Flammable Liquid

Highly flammable liquid and

vapor. Can release vapors that

form explosive mixtures.

Sensitive to static discharge.

Keep away from heat, sparks,

open flames, and hot surfaces.

Use explosion-proof electrical

equipment. Use only non-

sparking tools. Ground/bond

container and receiving

equipment.[1]

Serious Eye Irritation Causes serious eye irritation.

Wear protective gloves,

clothing, eye, and face

protection. If in eyes, rinse

cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.[1]

Specific Target Organ Toxicity
May cause drowsiness or

dizziness.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area. If inhaled,

remove person to fresh air and

keep comfortable for

breathing. Call a poison center

or doctor if you feel unwell.[1]

Step-by-Step Disposal Protocol for 11-Dehydro
Thromboxane B3
The following protocol outlines the necessary steps for the safe disposal of 11-Dehydro
thromboxane B3 and its contaminated materials. This procedure is designed to minimize risks

to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure all appropriate PPE is worn.
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Safety Goggles: To protect eyes from splashes.[2]

Laboratory Coat: To protect skin and clothing.[2]

Nitrile Gloves: To prevent skin contact.[2]

Closed-toe Shoes: To protect feet from spills.[2]

Step 2: Waste Segregation

Proper segregation is the first step in the disposal process.

Identify Waste Type: 11-Dehydro thromboxane B3 waste, especially when in a flammable

solvent, is classified as hazardous chemical waste.

Separate Waste Streams: Do not mix this waste with non-hazardous trash or other

incompatible chemical waste streams. Keep it separate from corrosive, reactive, or aqueous

wastes.[1][3] Halogenated and non-halogenated organic wastes should also be kept in

separate containers.[2][4]

Step 3: Waste Collection and Containment

Select Appropriate Container: Use a designated, properly labeled container for "Flammable

Organic Liquid Waste."[4][5] The container must be compatible with the chemical and

solvent, typically a glass bottle or a metal can for larger quantities.[5][6] Ensure the container

is in good condition with a tightly sealing lid.[1]

Collect Waste: All solutions containing 11-Dehydro thromboxane B3, as well as any

solvents used for rinsing contaminated labware, should be collected in this container.

Solid Waste: Any solid materials contaminated with 11-Dehydro thromboxane B3 (e.g.,

absorbent pads from spills, contaminated pipette tips, or vials) should be collected in a

separate, clearly labeled container for solid hazardous waste.[5] Do not mix liquid and solid

waste in the same container.[5]

Headspace: Do not fill liquid waste containers to more than 90% capacity to allow for vapor

expansion.[5][6]
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Step 4: Labeling

Proper labeling is crucial for safety and regulatory compliance.

Hazardous Waste Label: As soon as you begin collecting waste in a container, affix a

hazardous waste label.[7]

Complete Information: The label must include the full chemical names of all constituents

(e.g., "11-Dehydro thromboxane B3 in Methyl Acetate") and their approximate

percentages.[5][7] Also, include the date accumulation started and the relevant hazard

warnings (e.g., "Flammable," "Irritant").[3]

Step 5: Storage

Designated Area: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA) or a central hazardous waste storage area.[5][6]

Safe Storage Conditions: The storage area must be well-ventilated.[1] Store flammable liquid

waste in a designated flammable storage cabinet.[2][4] Keep containers away from ignition

sources and incompatible chemicals.[2]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks.[7]

Step 6: Final Disposal

Arrange for Pickup: Once the waste container is full or has been in storage for the maximum

allowed time (per institutional and local regulations), arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company.[4][7]

Documentation: Maintain a detailed record of the disposed waste as required by your

institution.[4]

Prohibited Actions: Never dispose of 11-Dehydro thromboxane B3 down the drain or in

regular trash.[4][7] Do not allow it to enter sewers or surface water.[1] Evaporation in a fume

hood is not an acceptable method of disposal.[7]
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Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 11-Dehydro
thromboxane B3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

